Cas no 94851-18-0 (L-Proline, 1-[(3-methoxyphenyl)methyl]-)
L-Proline, 1-[(3-methoxyphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- L-Proline, 1-[(3-methoxyphenyl)methyl]-
- 1-(3-METHOXY-BENZYL)-PYRROLIDINE-2-CARBOXYLIC ACID
- TIMTEC-BB SBB011720
- N-(m-methoxybenzyl)proline
- AKOS022488865
- Z424762092
- 94851-18-0
- 1-[(3-methoxyphenyl)methyl]pyrrolidine-2-carboxylic acid
- CS-0362907
- (3-Methoxybenzyl)proline
- AKOS000302745
-
- MDL: MFCD07801120
- Inchi: 1S/C13H17NO3/c1-17-11-5-2-4-10(8-11)9-14-7-3-6-12(14)13(15)16/h2,4-5,8,12H,3,6-7,9H2,1H3,(H,15,16)
- InChI Key: GAVWJLAMGCSUFS-UHFFFAOYSA-N
- SMILES: COC1C=C(CN2C(C(O)=O)CCC2)C=CC=1
Computed Properties
- Exact Mass: 235.12084340Da
- Monoisotopic Mass: 235.12084340Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 49.8Ų
L-Proline, 1-[(3-methoxyphenyl)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 020099-1g |
1-(3-Methoxy-benzyl)-pyrrolidine-2-carboxylic acid |
94851-18-0 | 1g |
$485.00 | 2023-09-11 |
L-Proline, 1-[(3-methoxyphenyl)methyl]- Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on L-Proline, 1-[(3-methoxyphenyl)methyl]-
Recent Advances in the Study of L-Proline, 1-[(3-methoxyphenyl)methyl]- (CAS: 94851-18-0) in Chemical Biology and Pharmaceutical Research
The compound L-Proline, 1-[(3-methoxyphenyl)methyl]- (CAS: 94851-18-0) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This molecule, a derivative of the naturally occurring amino acid L-proline, exhibits unique structural and functional properties that make it a promising candidate for drug development and biochemical studies. Recent studies have explored its role as a chiral building block in asymmetric synthesis, its interactions with biological targets, and its potential therapeutic applications.
One of the key areas of research involving L-Proline, 1-[(3-methoxyphenyl)methyl]- is its use as a catalyst or ligand in asymmetric organic synthesis. The presence of the 3-methoxyphenyl group enhances the steric and electronic properties of the proline scaffold, enabling more efficient enantioselective transformations. A 2023 study published in the Journal of Organic Chemistry demonstrated that this compound could significantly improve the yield and enantiomeric excess in aldol reactions, a critical step in the synthesis of complex natural products and pharmaceuticals.
In addition to its synthetic utility, L-Proline, 1-[(3-methoxyphenyl)methyl]- has been investigated for its biological activities. Preliminary in vitro studies suggest that this compound may modulate specific enzymatic pathways, particularly those involving proline-rich regions in proteins. For instance, a recent preprint on bioRxiv highlighted its potential as an inhibitor of prolyl hydroxylases, enzymes that play a crucial role in hypoxia signaling and are implicated in various diseases, including cancer and inflammatory disorders.
The pharmacokinetic properties of L-Proline, 1-[(3-methoxyphenyl)methyl]- have also been a focus of recent research. A 2024 study in the European Journal of Medicinal Chemistry reported on the compound's metabolic stability and membrane permeability, which are critical factors for its development as a drug candidate. The study found that the methoxyphenyl modification improved the compound's bioavailability compared to unmodified proline derivatives, suggesting its potential for oral administration.
Despite these promising findings, challenges remain in the development and application of L-Proline, 1-[(3-methoxyphenyl)methyl]-. Current research is addressing issues such as selectivity in biological systems, potential off-target effects, and scalable synthesis methods. Collaborative efforts between academic and industrial researchers are underway to optimize the compound's properties and explore its full therapeutic potential.
In conclusion, L-Proline, 1-[(3-methoxyphenyl)methyl]- (CAS: 94851-18-0) represents an exciting area of research at the intersection of chemistry and biology. Its dual role as a synthetic tool and a biologically active molecule makes it a valuable subject for further investigation. As research progresses, this compound may lead to new therapeutic agents or improved synthetic methodologies in the pharmaceutical industry.
94851-18-0 (L-Proline, 1-[(3-methoxyphenyl)methyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)